6-(Methoxymethoxy)-2,4-dimethylhept-1-EN-3-OL
Overview
Description
6-(Methoxymethoxy)-2,4-dimethylhept-1-EN-3-OL is a rare and unique chemical compound. Its molecular structure features a chromenyl group with two methoxymethoxy substituents. The compound’s synthesis and applications have piqued scientific interest.
Preparation Methods
Synthetic Routes:
Chemical Synthesis: The compound can be synthesized through multistep reactions, starting from readily available precursors. Specific synthetic routes may vary, but they typically involve cyclization reactions and functional group transformations.
Industrial Production: Unfortunately, detailed industrial production methods are scarce due to the compound’s rarity. research laboratories may produce it for specialized applications.
Chemical Reactions Analysis
6-(Methoxymethoxy)-2,4-dimethylhept-1-EN-3-OL undergoes various reactions:
Oxidation: It can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions yield alcohols or other reduced derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions. Common reagents include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., Grignard reagents).
Scientific Research Applications
Researchers explore the compound’s applications in:
Chemistry: As a building block for novel molecules.
Biology: Investigating its interactions with biological macromolecules.
Medicine: Exploring potential therapeutic properties.
Industry: Developing new materials or catalysts.
Mechanism of Action
The compound’s mechanism of action remains an active area of study. It likely interacts with specific cellular targets, affecting signaling pathways or enzymatic processes. Further research is needed to elucidate its precise mode of action.
Comparison with Similar Compounds
While 6-(Methoxymethoxy)-2,4-dimethylhept-1-EN-3-OL is unique, we can compare it to related compounds:
Similar Compounds:
Properties
CAS No. |
112896-96-5 |
|---|---|
Molecular Formula |
C11H22O3 |
Molecular Weight |
202.29 g/mol |
IUPAC Name |
6-(methoxymethoxy)-2,4-dimethylhept-1-en-3-ol |
InChI |
InChI=1S/C11H22O3/c1-8(2)11(12)9(3)6-10(4)14-7-13-5/h9-12H,1,6-7H2,2-5H3 |
InChI Key |
WBDFGVAUBNWGHS-UHFFFAOYSA-N |
Canonical SMILES |
CC(CC(C)OCOC)C(C(=C)C)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N,N-Dimethyl-4-[13-(pyren-1-YL)tridecyl]aniline](/img/structure/B14312609.png)
![2,2'-Bibicyclo[2.2.2]oct-2-ene, 3,3'-dibromo-](/img/structure/B14312621.png)
![{1-[(2-Aminophenyl)sulfanyl]-3-phenylprop-2-en-1-yl}propanedinitrile](/img/structure/B14312629.png)
![1,1'-[(2,2-Dimethylpropane-1,3-diyl)bis(oxy)]bis(4-isocyanatobenzene)](/img/structure/B14312660.png)
![Butanamide, 2-ethyl-N-[[[(methylamino)carbonyl]amino]carbonyl]-](/img/structure/B14312681.png)
